5-(Benzyloxy)pyrimidin-4-amine
Overview
Description
5-(Benzyloxy)pyrimidin-4-amine is a chemical compound with the molecular formula C11H11N3O . It is used in the field of chemical research .
Molecular Structure Analysis
The molecular structure of 5-(Benzyloxy)pyrimidin-4-amine consists of a pyrimidine ring attached to a benzyl group through an oxygen atom .Scientific Research Applications
Anti-Inflammatory Applications
Pyrimidines, the class of compounds to which 5-(Benzyloxy)pyrimidin-4-amine belongs, have been found to exhibit anti-inflammatory effects . These effects are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators, such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Antioxidant Properties
Pyrimidines also display antioxidant effects . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antibacterial and Antiviral Activities
Pyrimidines have been found to possess antibacterial and antiviral properties . This makes them potential candidates for the development of new antibacterial and antiviral drugs.
Antifungal and Antituberculosis Effects
In addition to their antibacterial and antiviral activities, pyrimidines also exhibit antifungal and antituberculosis effects . This broad spectrum of antimicrobial activity further enhances their potential as therapeutic agents.
Synthesis of Enamines
5-(Benzyloxy)pyrimidin-4-amine has been used in the synthesis of enamines . Enamines are versatile intermediates in organic synthesis, and their formation is a key step in many synthetic routes.
Potential Anti-Allergic Applications
Pyrimidines have been found to exhibit anti-allergic properties . This suggests that they could be used in the development of new treatments for allergic reactions.
Antihypertensive Properties
Pyrimidines have been found to possess antihypertensive properties . This means they could potentially be used in the treatment of high blood pressure.
Anticancer and Hepatoprotective Effects
Pyrimidines have been found to exhibit anticancer and hepatoprotective effects . This suggests that they could be used in the development of new cancer treatments and drugs to protect the liver.
Mechanism of Action
Target of Action
It’s known that pyrimidinamines, a class of compounds to which 5-(benzyloxy)pyrimidin-4-amine belongs, have been used as anti-bacterial, antiviral, anti-tumor, anti-allergic, antihypertensive, anticancer, and hepatoprotective agents . This suggests that the compound may interact with a variety of biological targets.
Biochemical Pathways
Given the broad range of biological activities associated with pyrimidinamines , it can be inferred that multiple biochemical pathways could be affected.
Result of Action
Given the broad range of biological activities associated with pyrimidinamines , it can be inferred that the compound could have multiple effects at the molecular and cellular levels.
properties
IUPAC Name |
5-phenylmethoxypyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O/c12-11-10(6-13-8-14-11)15-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEGMRDBSFSIAAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CN=CN=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60558592 |
Source
|
| Record name | 5-(Benzyloxy)pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60558592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Benzyloxy)pyrimidin-4-amine | |
CAS RN |
92289-50-4 |
Source
|
| Record name | 5-(Benzyloxy)pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60558592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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